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Compound of Interest

Compound Name: Ethyl 7-bromoheptanoate

Cat. No.: B1580616 Get Quote

Ethyl 7-bromoheptanoate: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, Ethyl 7-bromoheptanoate is

a key chemical intermediate with significant applications in the synthesis of various

pharmaceutical compounds. This technical guide provides an in-depth overview of its

commercial availability, synthesis protocols, and its role in medicinal chemistry.

Commercial Availability and Suppliers
Ethyl 7-bromoheptanoate is readily available from a range of chemical suppliers. Purity levels

are typically high, often exceeding 96-97%. The compound is generally supplied in quantities

ranging from milliliters and grams for laboratory research to larger, bulk quantities for industrial

applications. Lead times can vary by supplier and location, with some offering same-day

dispatch for in-stock items.
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Supplier Purity
Available
Quantities

Price (USD) CAS Number

Tokyo Chemical

Industry (TCI)
>97.0% (GC) 5g, 25g

Contact for

pricing
29823-18-5

Thermo Scientific

Chemicals
97%[1] 5 mL $52.65[2] 29823-18-5[1]

MilliporeSigma

(Sigma-Aldrich)
97% 5 mL, 25 mL

Contact for

pricing
29823-18-5

MedChemExpres

s
Not specified

Contact for

pricing

Contact for

pricing
29823-18-5[3]

Synthesis of Ethyl 7-bromoheptanoate
The synthesis of Ethyl 7-bromoheptanoate can be achieved through several methods. One

common laboratory-scale preparation involves the esterification of 7-bromoheptanoic acid.

Experimental Protocol: Esterification of 7-
Bromoheptanoic Acid
This protocol outlines a general procedure for the synthesis of Ethyl 7-bromoheptanoate from

7-bromoheptanoic acid.

Materials:

7-bromoheptanoic acid

Absolute ethanol

Acetyl chloride

Argon or Nitrogen gas (for inert atmosphere)

Solvents for extraction and chromatography (e.g., ethyl acetate, heptane)

Drying agent (e.g., sodium sulfate)
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Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic

stirrer, separatory funnel, rotary evaporator, chromatography column)

Procedure:

In a round-bottom flask, dissolve 7-bromoheptanoic acid in a suitable volume of absolute

ethanol.

Slowly add acetyl chloride (e.g., 34 mmol per 15 mL of ethanol) to the mixture while stirring.

[4]

Stir the mixture for approximately 5 minutes.[4]

The reaction is then stirred under an inert atmosphere (argon) for an extended period,

typically 48 hours.[4]

Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable

solvent system (e.g., heptane/ethyl acetate 3:1).[4]

Once the reaction is complete, remove the solvent and any excess HCl in vacuo.[4]

The crude product can then be purified by extraction and column chromatography to yield

the final product, Ethyl 7-bromoheptanoate.[4]

Applications in Drug Development and Medicinal
Chemistry
Ethyl 7-bromoheptanoate serves as a versatile building block in the synthesis of more

complex molecules with therapeutic potential. Its bifunctional nature, possessing both an ester

and a bromo group, allows for a variety of chemical transformations.

One of the most notable applications is in the synthesis of bempedoic acid, a lipid-lowering

drug.[5][6][7] Bempedoic acid is an inhibitor of ATP-citrate lyase (ACL), an enzyme upstream of

HMG-CoA reductase in the cholesterol biosynthesis pathway.[5] It also has an effect on AMP-

activated protein kinase (AMPK).[5]
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Additionally, Ethyl 7-bromoheptanoate is utilized in the synthesis of prostaglandins and their

analogues.[3] Prostaglandins are lipid compounds that have diverse hormone-like effects in the

body. The bromoester is used as an alkylating agent to introduce a seven-carbon chain into

various molecular scaffolds.

Visualizing the Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of Ethyl 7-
bromoheptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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